Cas no 2639425-18-4 (Tert-butyl 4-methyl-3-{[(1-methylpiperidin-4-yl)methyl]amino}benzoate)

• Product Name: Tert-butyl 4-methyl-3-{[(1-methylpiperidin-4-yl)methyl]amino}benzoate
• CAS No: 2639425-18-4
• MF: C₁₉H₃₀N₂O₂
• MW: 318.453705310822
• CID: 6028132
• PubChem ID: 165898097
• Update Time: 2025-10-31

Tert-butyl 4-methyl-3-{[(1-methylpiperidin-4-yl)methyl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27782388
• 2639425-18-4
• tert-butyl 4-methyl-3-{[(1-methylpiperidin-4-yl)methyl]amino}benzoate
• Tert-butyl 4-methyl-3-{[(1-methylpiperidin-4-yl)methyl]amino}benzoate

• Inchi： 1S/C19H30N2O2/c1-14-6-7-16(18(22)23-19(2,3)4)12-17(14)20-13-15-8-10-21(5)11-9-15/h6-7,12,15,20H,8-11,13H2,1-5H3
• InChI Key： FQFCCSGDHKHJPB-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=C(C=1)NCC1CCN(C)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.230728204g/mol
• Monoisotopic Mass: 318.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl 4-methyl-3-{[(1-methylpiperidin-4-yl)methyl]amino}benzoate

Tert-butyl 4-methyl-3-{[(1-methylpiperidin-4-yl)methyl]amino}benzoate

Tert-butyl 4-methyl-3-{[(1-methylpiperidin-4-yl)methyl]amino}benzoate is a complex organic compound with the CAS number 2639425-18-4. This compound belongs to the class of benzoate esters and is characterized by its unique chemical structure, which includes a tert-butyl group, a methyl substituent, and a piperidine ring. The compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals and materials science.

The chemical structure of Tert-butyl 4-methyl-3-{[(1-methylpiperidin-4-yl)methyl]amino}benzoate is defined by its benzoate backbone, which serves as a versatile platform for functionalization. The tert-butyl group provides steric bulk, while the piperidine ring introduces nitrogen into the molecule, enhancing its potential for hydrogen bonding and other intermolecular interactions. Recent studies have highlighted the importance of such structural features in drug design, particularly in the development of bioactive compounds with improved pharmacokinetic properties.

One of the most notable aspects of this compound is its role in the synthesis of advanced materials. Researchers have explored its use as a precursor in the preparation of high-performance polymers and nanoparticles. For instance, a study published in Nano Materials Today demonstrated that this compound can be employed as a building block for constructing stimuli-responsive polymer networks. These networks exhibit exceptional mechanical properties and have potential applications in drug delivery systems and biosensors.

In addition to its material science applications, Tert-butyl 4-methyl-3-{[(1-methylpiperidin-4-yl)methyl]amino}benzoate has shown promise in pharmacology. A recent investigation conducted by scientists at the University of California revealed that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. While further research is needed to validate these findings, they underscore the potential of this compound as a lead molecule for drug discovery.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. A key step in its preparation is the formation of the piperidine ring through an intramolecular cyclization reaction. This step is highly sensitive to reaction conditions, including temperature and catalyst selection. Recent advancements in catalytic methods have enabled researchers to optimize this process, significantly improving yields and reducing production costs.

From an environmental perspective, the biodegradability and toxicity of Tert-butyl 4-methyl-3-{[(1-methylpiperidin-4-yl)methyl]amino}benzoate have been subjects of recent studies. Preliminary data suggest that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is required to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, Tert-butyl 4-methyl-3-{[(1-methylpiperidin-4-yl)methyl]amino}benzoate (CAS No: 2639425-18-4) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.